molecular formula C20H16O3 B8705901 (4-Methoxyphenyl)(4-phenoxyphenyl)methanone CAS No. 108843-89-6

(4-Methoxyphenyl)(4-phenoxyphenyl)methanone

Cat. No.: B8705901
CAS No.: 108843-89-6
M. Wt: 304.3 g/mol
InChI Key: NOZNEJZPVGHZOW-UHFFFAOYSA-N
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Description

(4-Methoxyphenyl)(4-phenoxyphenyl)methanone is a useful research compound. Its molecular formula is C20H16O3 and its molecular weight is 304.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

108843-89-6

Molecular Formula

C20H16O3

Molecular Weight

304.3 g/mol

IUPAC Name

(4-methoxyphenyl)-(4-phenoxyphenyl)methanone

InChI

InChI=1S/C20H16O3/c1-22-17-11-7-15(8-12-17)20(21)16-9-13-19(14-10-16)23-18-5-3-2-4-6-18/h2-14H,1H3

InChI Key

NOZNEJZPVGHZOW-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)OC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Diphenyl oxide (52.2 g), 100 ml of dichloromethane, and 42.8 g of aluminum trichloride are added to a flask equipped with a mechanical stirrer, an addition funnel and a reflux condenser with a drying tube. 4-Methoxybenzoyl chloride (anisoyl chloride, 50 g) is added over 30 minutes. The mixture is stirred at ambient temperature for 2 days and then poured into 200 ml of 4M HCl. The organic layer is washed with 1M NaCl, dried with MgSO4, and evaporated. After bulb-to-bulb distillation at 215° C. using 0.3 mm Hg pressure, product is recrystallized from dry ethanol to give 69.1 g (78 percent yield) of the title compound, with a melting point of 118° C.-119° C.
Quantity
52.2 g
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reactant
Reaction Step One
Quantity
42.8 g
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reactant
Reaction Step One
Quantity
100 mL
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solvent
Reaction Step One
Quantity
50 g
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reactant
Reaction Step Two
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Quantity
200 mL
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reactant
Reaction Step Three
Yield
78%

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